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Compound of Interest

Compound Name: Carboxy-PTIO

Cat. No.: B233577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of 2-(4-

Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide (Carboxy-PTIO), a pivotal tool in

nitric oxide (NO) research. This document details its function as a potent NO scavenger, its

physicochemical characteristics, and its application in elucidating NO-dependent signaling

pathways.

Core Chemical Properties
Carboxy-PTIO is a water-soluble and stable organic radical that serves as a potent scavenger

of nitric oxide.[1][2] Its chemical structure features a nitronyl nitroxide moiety, which is

responsible for its radical nature and reactivity towards NO. The presence of a carboxyl group

on the phenyl ring enhances its water solubility compared to its parent compound, PTIO.[3]

Physicochemical Properties
Carboxy-PTIO is typically supplied as a potassium or sodium salt to further improve its

solubility and stability.[3] The solid form is stable for years when stored at -20°C, while aqueous

solutions are less stable and it is recommended to prepare them fresh.[4][5]

Table 1: Physical and Chemical Properties of Carboxy-PTIO
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Property Value Reference

Molecular Formula C₁₄H₁₇N₂O₄ [6]

Molecular Weight 277.30 g/mol [6]

Appearance Crystalline solid [4]

Storage Temperature -20°C (solid) [4]

Stability ≥ 4 years at -20°C (solid) [4]

Solubility
The solubility of Carboxy-PTIO has been determined in various solvents, making it adaptable

for a range of experimental setups.

Table 2: Solubility of Carboxy-PTIO

Solvent Solubility Reference

Water 100 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2)
~35 mg/mL [4]

Ethanol 1.6 mg/mL [4]

Dimethyl Sulfoxide (DMSO) 1.4 mg/mL [4]

Dimethylformamide (DMF) 3.3 mg/mL [4]

Stability
While the solid form of Carboxy-PTIO is highly stable, its stability in aqueous solutions is

limited. It is recommended that aqueous solutions be prepared fresh and used within the same

day. For longer-term storage, solutions in DMSO or distilled water may be stored at -20°C for

up to one month.

Nitric Oxide Scavenging
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The primary and most significant chemical property of Carboxy-PTIO is its ability to react with

and neutralize nitric oxide. This reaction is rapid and forms the basis of its use as an NO

scavenger in biological systems.[7]

Reaction Mechanism
Carboxy-PTIO, a nitronyl nitroxide, reacts with nitric oxide in a stoichiometric manner to form

the corresponding imino nitroxide, Carboxy-PTI, and nitrogen dioxide (NO₂).[1][8]
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Reaction of Carboxy-PTIO with Nitric Oxide.

Reaction Kinetics
The reaction between PTIO derivatives and nitric oxide is complex. While the direct reaction

rate of Carboxy-PTIO with NO is described as rapid, the subsequent reactions of the products

are also important. The oxidized form of PTIO (PTIO⁺) reacts with NO at a rate approximately

30-fold higher than the reaction of PTIO with NO or superoxide (O₂⁻).[8] The rate constant for

the reaction of PTIOs with nitrogen dioxide (*NO₂) to form the oxoammonium cation (PTIO⁺) is

in the range of (1.5 - 2) x 10⁷ M⁻¹s⁻¹.[8]

Experimental Protocols
Quantification of Nitric Oxide Scavenging using Electron
Spin Resonance (ESR) Spectroscopy
ESR spectroscopy is a key technique for monitoring the reaction between Carboxy-PTIO and

NO.[9] The paramagnetic nature of both the nitronyl nitroxide (Carboxy-PTIO) and the resulting
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imino nitroxide (Carboxy-PTI) allows for their detection and quantification.

Methodology:

Sample Preparation: Prepare a solution of Carboxy-PTIO in a suitable buffer (e.g.,

phosphate buffer, pH 7.4).

NO Generation: Introduce a source of nitric oxide to the Carboxy-PTIO solution. This can be

an NO donor compound or gas.

ESR Measurement: Immediately transfer the reaction mixture to a quartz capillary tube and

place it in the cavity of the ESR spectrometer.

Spectral Acquisition: Record the ESR spectrum at room temperature. The spectrum of

Carboxy-PTIO is a characteristic five-line signal, which changes to a seven-line signal

corresponding to Carboxy-PTI upon reaction with NO.

Quantification: The decrease in the signal intensity of Carboxy-PTIO and the increase in the

signal intensity of Carboxy-PTI can be used to quantify the amount of scavenged NO.
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Workflow for ESR-based NO scavenging assay.

Applications in Signaling Pathways
Carboxy-PTIO is an invaluable tool for investigating the role of nitric oxide in various biological

signaling pathways. By scavenging NO, it allows researchers to determine whether a particular

physiological response is NO-dependent.

cGMP Signaling Pathway
Nitric oxide is a key activator of soluble guanylyl cyclase (sGC), leading to the production of

cyclic guanosine monophosphate (cGMP), a second messenger involved in processes like
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smooth muscle relaxation. Carboxy-PTIO has been shown to potently inhibit NO-induced

accumulation of cGMP.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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